Cas no 64229-88-5 (ethyl 5,5-dimethyl-2-oxo-cyclohexanecarboxylate)

• Product Name: ethyl 5,5-dimethyl-2-oxo-cyclohexanecarboxylate
• CAS No: 64229-88-5
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• MDL: MFCD09867911
• CID: 1674079
• PubChem ID: 12441546
• Update Time: 2025-08-04

ethyl 5,5-dimethyl-2-oxo-cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,5-Dimethyl-2-oxocyclohexanecarboxylate
• Cyclohexanecarboxyli​c acid, 5,​5-​dimethyl-​2-​oxo-​, ethyl ester
• Cyclohexanecarboxylic acid, 5,5-dimethyl-2-oxo-, ethyl ester
• YFWUTWTUCSYNIQ-UHFFFAOYSA-N
• 6786AJ
• TRA0169705
• SY012629
• Ethyl5,5-Dimethyl-2-oxocyclohexanecarboxylate
• ethyl 5,5-dimethyl-2-oxocyclohexane-1-carboxylate
• ethyl 5,5-dimethyl-2-oxo-cyclohexanecarboxylate
• AKOS013740510
• 64229-88-5
• CS-0146428
• DA-33816
• A847490
• AS-43455
• Ethyl 5 pound not5-Dimethyl-2-oxocyclohexanecarboxylate
• SCHEMBL1338366
• MFCD09867911

• MDL： MFCD09867911
• Inchi： 1S/C11H18O3/c1-4-14-10(13)8-7-11(2,3)6-5-9(8)12/h8H,4-7H2,1-3H3
• InChI Key： YFWUTWTUCSYNIQ-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C)CC1C(=O)OCC

Computed Properties

• Exact Mass: 198.12564
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 2.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.014±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 263.7±33.0 ºC (760 Torr),
• Flash Point: 109.5±25.4 ºC,
• Solubility: Slightly soluble (3.8 g/l) (25 º C),
• PSA: 43.37
• Vapor Pressure: No data available

ethyl 5,5-dimethyl-2-oxo-cyclohexanecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on ethyl 5,5-dimethyl-2-oxo-cyclohexanecarboxylate

Ethyl 5,5-Dimethyl-2-Oxo-Cyclohexanecarboxylate: A Comprehensive Overview

Ethyl 5,5-dimethyl-2-oxo-cyclohexanecarboxylate, also known by its CAS number 64229-88-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of cyclic esters, specifically a substituted cyclohexanone derivative. Its structure consists of a six-membered ring with a ketone group at the 2-position and two methyl groups at the 5-position, along with an ethyl ester substituent. This unique combination of functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

The synthesis of ethyl 5,5-dimethyl-2-oxo-cyclohexanecarboxylate involves various methodologies, including but not limited to, intramolecular cyclization reactions and esterification processes. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched versions of this compound, which are particularly valuable in chiral drug discovery. Researchers have also explored the use of biocatalysts, such as lipases, to facilitate the formation of the ester bond under mild conditions. These developments highlight the compound's adaptability in modern synthetic strategies.

One of the most promising applications of ethyl 5,5-dimethyl-2-oxo-cyclohexanecarboxylate lies in its role as a building block for more complex molecules. For instance, it has been employed as an intermediate in the synthesis of β-lactam antibiotics and other bioactive compounds. The presence of the ketone group allows for further functionalization through nucleophilic additions or reductions, while the ester group provides an excellent leaving group for subsequent transformations. Recent studies have demonstrated its utility in constructing polycyclic frameworks, which are essential components of many natural products and synthetic drugs.

In terms of biological activity, ethyl 5,5-dimethyl-2-oxo-cyclohexanecarboxylate has shown potential as an anti-inflammatory agent. Preclinical studies have indicated that it exhibits moderate inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Additionally, its ability to modulate cellular signaling pathways has made it a candidate for investigating its role in neurodegenerative diseases such as Alzheimer's disease. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce off-target effects.

The environmental impact and sustainability aspects of ethyl 5,5-dimethyl-2-oxo-cyclohexanecarboxylate are also under scrutiny. Green chemistry approaches are being explored to minimize waste generation during its synthesis and maximize atom economy. For example, researchers have developed catalytic systems that enable the recycling of solvents and reagents used in its production. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

From a structural perspective, ethyl 5,5-dimethyl-2-oxo-cyclohexanecarboxylate exhibits interesting stereochemical properties due to the presence of multiple chiral centers within its framework. The stereochemistry significantly influences its physical properties, such as melting point and solubility profiles. Advanced analytical techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating these properties. Furthermore, computational modeling studies have provided insights into its electronic structure and reactivity patterns.

Recent breakthroughs in artificial intelligence (AI) have also impacted the study of ethyl 5,5-dimethyl-2-oxo-cyclohexanecarboxylate. Machine learning algorithms are being utilized to predict its interactions with biological targets and optimize synthetic routes based on historical data from similar compounds. These AI-driven approaches are accelerating drug discovery processes and reducing costs associated with traditional trial-and-error methods.

In conclusion, ethyl 5,5-dimethyl-2-oxo-cyclohexanecarboxylate (CAS No: 64229-88-5) stands out as a multifaceted compound with diverse applications across various domains of chemistry and biology. Its structural versatility makes it an invaluable tool for researchers seeking to develop novel therapeutic agents or advanced materials. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.